Cas no 664362-92-9 (1-Naphthalenecarbonitrile, 4-(3-hydroxy-1-piperidinyl)-)

• Product Name: 1-Naphthalenecarbonitrile, 4-(3-hydroxy-1-piperidinyl)-
• CAS No: 664362-92-9
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 396306
• PubChem ID: 11586883
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile, 4-(3-hydroxy-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile, 4-(3-hydroxy-1-piperidinyl)-
• 4-(3-hydroxypiperidin-1-yl)naphthalene-1-carbonitrile
• SCHEMBL3596357
• 4-(3-Hydroxypiperidin-1-yl)-1-naphthonitrile
• DTXSID50469022
• 664362-92-9
• 4-(3-hydroxy-1-piperidinyl)-1-naphthonitrile

• Inchi： 1S/C16H16N2O/c17-10-12-7-8-16(15-6-2-1-5-14(12)15)18-9-3-4-13(19)11-18/h1-2,5-8,13,19H,3-4,9,11H2
• InChI Key： QHQSLKPHGXTKAO-UHFFFAOYSA-N
• SMILES： OC1CCCN(C2=CC=C(C#N)C3C=CC=CC2=3)C1

Computed Properties

• Exact Mass: 252.12638
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes